N,N-diethyl-1-(4-methoxy-2,3-dimethylbenzyl)-3-piperidinecarboxamide

• IUPAC Name: N,N-diethyl-1-[(4-methoxy-2,3-dimethylphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H32N2O2/c1-6-22(7-2)20(23)18-9-8-12-21(14-18)13-17-10-11-19(24-5)16(4)15(17)3/h10-11,18H,6-9,12-14H2,1-5H3
• InChI Key: FKHYCKSMEFPWDG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=C(C(=C(C=C2)OC)C)C
• Molecular Formula: C20H32N2O2
• Molecular Weight: 332.5 g/mol

Description

N,N-diethyl-1-(4-methoxy-2,3-dimethylbenzyl)-3-piperidinecarboxamide, commonly known as DMMDA-2, is a synthetic psychoactive substance that belongs to the family of phenethylamines. It was first synthesized in the 1970s by Alexander Shulgin, a renowned chemist and pharmacologist. DMMDA-2 is a potent hallucinogen that has been studied for its potential therapeutic applications in the field of psychiatry.

Mechanism of Action

DMMDA-2 works by binding to serotonin receptors in the brain, specifically the 5-HT2A receptor. This receptor is involved in the regulation of mood, perception, and cognition. When DMMDA-2 binds to the 5-HT2A receptor, it causes a cascade of biochemical reactions that lead to altered states of consciousness and mystical experiences.
Biochemical and Physiological Effects
DMMDA-2 has been shown to have a wide range of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and can induce nausea and vomiting. DMMDA-2 can also alter the perception of time, space, and reality, leading to profound mystical experiences.

Advantages and Limitations for Lab Experiments

DMMDA-2 is a potent hallucinogen that has been studied for its potential therapeutic applications in the field of psychiatry. It has been shown to have a profound effect on the human psyche, inducing altered states of consciousness and mystical experiences. However, the use of DMMDA-2 in lab experiments is limited by its potency and potential for adverse effects. It requires specialized equipment and expertise to handle and administer safely.

Future Directions

There are many potential future directions for the study of DMMDA-2. Some researchers are exploring its potential therapeutic applications in the treatment of mental health conditions such as depression, anxiety, and post-traumatic stress disorder. Others are studying its biochemical and physiological effects on the human body, with the goal of better understanding its mechanism of action. Still, others are exploring its potential as a tool for spiritual exploration and personal growth. Further research is needed to fully understand the potential benefits and risks of DMMDA-2.

Synthesis Methods

DMMDA-2 can be synthesized by reacting 4-methoxy-2,3-dimethylbenzaldehyde with diethylamine and chloroacetyl chloride in the presence of a catalyst. The resulting product is then reduced with lithium aluminum hydride to obtain DMMDA-2. The synthesis of DMMDA-2 is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

DMMDA-2 has been studied for its potential therapeutic applications in the field of psychiatry. It has been shown to have a profound effect on the human psyche, inducing altered states of consciousness and mystical experiences. Some researchers believe that DMMDA-2 could be used to treat a variety of mental health conditions, including depression, anxiety, and post-traumatic stress disorder.